Cas no 2229688-62-2 (tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate
• CAS No: 2229688-62-2
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5960369
• PubChem ID: 165964254
• Update Time: 2025-06-08

tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate
• EN300-1882558
• 2229688-62-2

• Inchi： 1S/C14H26N2O2/c1-11(15)7-8-12-6-5-9-16(10-12)13(17)18-14(2,3)4/h7-8,11-12H,5-6,9-10,15H2,1-4H3/b8-7+
• InChI Key： TXWZDMKRSGEFOT-BQYQJAHWSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(/C=C/C(C)N)C1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate (CAS No. 2229688-62-2)

Tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₇NO₃, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number 2229688-62-2, represents a promising candidate for further exploration in drug development due to its structural complexity and potential biological activities. The presence of both an amine group and a piperidine ring in its molecular structure suggests a high degree of versatility, making it an intriguing subject for synthetic chemists and pharmacologists alike.

The synthesis of Tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate involves a series of well-planned chemical reactions that highlight the importance of precision and expertise in organic synthesis. The reaction pathway typically begins with the functionalization of a piperidine core, followed by the introduction of a butenyl side chain that is further modified to include an amine group. This multi-step synthesis underscores the compound's complexity and the meticulous attention to detail required to achieve the desired product with high yield and purity.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in various therapeutic applications. Piperidine scaffolds are known for their ability to enhance drug-likeness, including improved solubility, metabolic stability, and binding affinity to biological targets. The specific modification of Tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate with an amine group opens up possibilities for its use as a building block in the design of novel bioactive molecules.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The combination of a tertiary butyl group and an amine-functionalized butenyl side chain provides multiple sites for further chemical modification. This flexibility allows researchers to explore diverse structural variations, which can be fine-tuned to optimize biological activity and reduce potential side effects. Such modifications are crucial in the development of next-generation therapeutics that target complex diseases with high specificity.

Recent advancements in computational chemistry have also contributed to the growing interest in Tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate. Molecular modeling studies have revealed that this compound exhibits favorable interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These insights have guided the design of targeted experiments aimed at validating its pharmacological potential. For instance, docking studies have suggested that this molecule may interact with enzymes such as kinases and proteases, which are implicated in cancer and inflammatory diseases.

The role of Tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate in drug discovery is further highlighted by its potential application in combination therapies. The ability to design molecules that act on multiple targets simultaneously has become increasingly important in modern medicine, particularly in the treatment of multifactorial diseases like cancer. By serving as a versatile scaffold, this compound could be incorporated into libraries of molecules designed for high-throughput screening, enabling rapid identification of lead compounds with enhanced therapeutic profiles.

From a synthetic chemistry perspective, Tert-butyl 3-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate exemplifies the challenges and opportunities inherent in designing complex organic molecules. The synthesis requires advanced techniques such as transition metal catalysis and protecting group strategies to ensure high selectivity and yield. These methods not only highlight the ingenuity of modern synthetic approaches but also underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists.

The future prospects for Tert-butyl 3-(3-aminobut-1-en-1-y)piperidine -carboxy l ate are promising, given its structural features and potential biological activities. Ongoing research aims to explore its pharmacological properties through both experimental and computational methods. As our understanding of molecular interactions continues to evolve, this compound is likely to play a significant role in the development of novel treatments for various human diseases.